6-(4-Bromophenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• Molecular Formula: C15H14BrN5
• Molecular Weight: 344.21 g/mol
• IUPAC Name: 6-(4-bromophenyl)-3-pyrrolidin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H14BrN5/c16-12-3-1-10(2-4-12)13-5-6-14-18-19-15(21(14)20-13)11-7-8-17-9-11/h1-6,11,17H,7-9H2
• InChI Key: QULDMIPQJBLIAB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=NN=C3N2N=C(C=C3)C4=CC=C(C=C4)Br

Description

6-(4-Bromophenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS: 1706443-52-8) is a heterocyclic compound featuring a triazolo[4,3-b]pyridazine core substituted with a 4-bromophenyl group at position 6 and a pyrrolidin-3-yl moiety at position 2. Its molecular formula is C₁₅H₁₄BrN₅, with a molecular weight of 344.21 g/mol .

Biological Activity

6-(4-Bromophenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS Number: 1706443-56-2) is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the compound's biological properties, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{14}BrN_5$ with a molecular weight of 344.21 g/mol. The structure features a triazolo-pyridazine core with a bromophenyl and a pyrrolidine substituent, which may contribute to its biological activity.

Property	Value
CAS Number	1706443-56-2
Molecular Formula	C15H14BrN5
Molecular Weight	344.21 g/mol

Pharmacological Activities

Research indicates that compounds similar to 6-(4-Bromophenyl)-3-(pyrrolidin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine exhibit various biological activities:

• Antitumor Activity :
  • Studies on related pyrazole derivatives have shown significant inhibitory effects against various cancer cell lines. For instance, pyrazole derivatives demonstrated effectiveness against BRAF(V600E) mutations and Aurora-A kinase, suggesting potential applications in cancer therapy .
  • In vitro tests have indicated that brominated pyrazole compounds enhance cytotoxic effects in breast cancer cell lines (MCF-7 and MDA-MB-231), particularly when combined with doxorubicin .
• Antimicrobial Activity :
  • Similar compounds have been evaluated for their antimicrobial properties. For example, certain triazole derivatives showed considerable activity against bacterial strains by disrupting cell membrane integrity .
  • The compound's structure may influence its ability to act as a DNA gyrase inhibitor, a target for antibiotic development.
• Anti-inflammatory Effects :
  • Some derivatives have demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines like TNF-α and nitric oxide (NO) in cellular models .

Structure-Activity Relationship (SAR)

The presence of bromine in the phenyl ring is believed to enhance the lipophilicity and biological activity of the compound. The pyrrolidine moiety may also play a crucial role in modulating receptor interactions and enhancing pharmacokinetic properties.

Case Studies

• Combination Therapy Studies :
  • A study examining the synergistic effects of pyrazole derivatives with doxorubicin found that specific compounds exhibited enhanced cytotoxicity in resistant breast cancer cell lines. The combination treatment significantly improved cell death rates compared to doxorubicin alone, indicating a promising avenue for further research into combination therapies involving triazolo derivatives .
• Inhibition Studies :
  • In vitro assays assessing the inhibitory activity against xanthine oxidase (XO) revealed moderate activity for some pyrazole derivatives, suggesting potential applications in managing conditions like gout where XO plays a critical role in uric acid production .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Substituents	Molecular Weight	Key Pharmacological Activity	Reference
Target Compound (CAS 1706443-52-8)	6-(4-Bromophenyl), 3-(pyrrolidin-3-yl)	344.21	Under investigation
6-(2,4-Dichlorophenyl) Analogue	6-(2,4-Dichlorophenyl), 3-(pyrrolidin-2-yl)	334.20	Not reported
Compound 6 (BRD4 Inhibitor)	3-(Trifluoromethyl), 6-(indole-ethyl)	377.32	BRD4 inhibition (IC₅₀ < 10 μM)
PDE4 Inhibitor (Compound 18)	6-(Methoxy-tetrahydrofuran-phenyl)	462.50	PDE4A IC₅₀ = 2.1 nM
AZD3514	6-(Piperazine-acetyl), 3-(trifluoromethyl)	552.44	Androgen receptor antagonism

Key Research Findings

• Synthetic Flexibility : The triazolo[4,3-b]pyridazine core allows diverse substitutions (e.g., halogenated aryl, heterocycles) to optimize pharmacokinetics and target engagement .
• Target Selectivity : Substituents at position 6 (e.g., bromophenyl vs. methoxyphenyl) dictate interactions with enzymes (PDE4) or epigenetic regulators (BRD4) .
• Clinical Potential: Compounds like AZD3514 and TPA023 demonstrate the scaffold’s applicability in oncology and neuroscience, respectively .